Cas no 89127-63-9 (Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-)
89127-63-9 structure
Product Name:Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-
CAS No:89127-63-9
MF:C17H13Cl2N3O
MW:346.210621595383
CID:611486
PubChem ID:136220722
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-
- 6-[2-amino-4-(4-chlorophenyl)-1H-pyrimidin-6-ylidene]-4-chloro-2-methylcyclohexa-2,4-dien-1-one
- 89127-63-9
- 6-[2-Amino-6-(4-chlorophenyl)pyrimidin-4(3H)-ylidene]-4-chloro-2-methylcyclohexa-2,4-dien-1-one
- DTXSID80751947
-
- Inchi: 1S/C17H13Cl2N3O/c1-9-6-12(19)7-13(16(9)23)15-8-14(21-17(20)22-15)10-2-4-11(18)5-3-10/h2-8,23H,1H3,(H2,20,21,22)
- InChI Key: WPBAJJBYBIXWEF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C(=C(C=1)C1C=C(C2C=CC(=CC=2)Cl)N=C(N)N=1)O
Computed Properties
- Exact Mass: 345.0435674g/mol
- Monoisotopic Mass: 345.0435674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 72Ų
Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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